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Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This technical guide addresses the natural occurrence and sources of the sesquiterpenoid

(-)-10,11-Dihydroxyfarnesol. Following a comprehensive review of scientific literature and

chemical databases, this document concludes that (-)-10,11-Dihydroxyfarnesol is not a

known naturally occurring compound. Extensive searches have not yielded any evidence of its

isolation or identification from any plant, fungal, marine, or other natural source. Consequently,

information regarding its quantitative abundance, experimental isolation protocols, and

associated signaling pathways is not available.

Introduction
Farnesol and its derivatives are a diverse class of acyclic sesquiterpenoids found throughout

nature, exhibiting a wide range of biological activities. These compounds play crucial roles in

insect and plant physiology and have garnered interest for their potential therapeutic

applications. This guide was intended to provide a detailed overview of the natural sources,

isolation, and biological context of a specific stereoisomer, (-)-10,11-Dihydroxyfarnesol.
However, the foundational prerequisite for such a guide—the confirmed existence of the

compound as a natural product—is not met.
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Search Methodology
A systematic search of prominent scientific databases, including Google Scholar, PubChem,

Scopus, and Web of Science, was conducted. Search queries included, but were not limited to:

"natural occurrence of (-)-10,11-Dihydroxyfarnesol"

"isolation of (-)-10,11-Dihydroxyfarnesol from natural source"

"(-)-10,11-Dihydroxyfarnesol" in combination with terms such as "plant," "fungi," "insect,"

"marine organism," and "biosynthesis."

Findings on Related Compounds
While no data exists for (-)-10,11-Dihydroxyfarnesol, the search did identify related farnesol

derivatives and other structurally similar compounds that have been isolated from natural

sources. It is crucial to distinguish these from the target compound.

One notable related compound is (2E,6E)-Methyl 10,11-dihydroxy-3,7,11-trimethyldodeca-2,6-

dienoate, a methyl ester of a dihydroxyfarnesoic acid. The presence of a 10,11-dihydroxy

structure in this related molecule suggests that the enzymatic machinery to produce such a diol

on a farnesyl backbone may exist in nature. However, this does not confirm the natural

occurrence of (-)-10,11-Dihydroxyfarnesol itself.

Other search results pertained to compounds with similar naming conventions but vastly

different core structures, such as various forms of dihydroxycarbamazepine, which are

metabolites of the drug carbamazepine and are not terpenoids.

Logical Relationship of Findings
The absence of (-)-10,11-Dihydroxyfarnesol in the scientific literature leads to a clear logical

conclusion regarding the requested information. The following diagram illustrates this

relationship.
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Figure 1: Logical flow demonstrating the impact of the absence of natural occurrence data.

Conclusion
For researchers, scientists, and drug development professionals, it is imperative to work with

compounds that have a confirmed existence and well-documented properties. Based on the

current body of scientific knowledge, (-)-10,11-Dihydroxyfarnesol has not been identified as a

natural product. Therefore, any research interest in this compound would necessitate its

chemical synthesis. Future discovery of this molecule in a natural source would represent a

novel finding and would be the starting point for the type of in-depth guide requested. Until

such a discovery is reported, no data on its natural occurrence, isolation, or biological signaling

pathways can be provided.

To cite this document: BenchChem. [Natural occurrence and sources of (-)-10,11-
Dihydroxyfarnesol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418400#natural-occurrence-and-sources-of-10-11-
dihydroxyfarnesol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12418400?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418400?utm_src=pdf-body
https://www.benchchem.com/product/b12418400#natural-occurrence-and-sources-of-10-11-dihydroxyfarnesol
https://www.benchchem.com/product/b12418400#natural-occurrence-and-sources-of-10-11-dihydroxyfarnesol
https://www.benchchem.com/product/b12418400#natural-occurrence-and-sources-of-10-11-dihydroxyfarnesol
https://www.benchchem.com/product/b12418400#natural-occurrence-and-sources-of-10-11-dihydroxyfarnesol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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